4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-Icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl dihydrogen phosphate

• CAS No.: 63295-27-2
• Molecular Formula: CF3CF(CF3)C8F16CH2CH(OH)CH2OP(=O)(OH)2; C14H8F23O5P
• Molecular Weight: 724.15 g/mol
• IUPAC Name: [4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl] dihydrogen phosphate
• InChI: InChI=1S/C14H8F23O5P/c15-4(16,1-3(38)2-42-43(39,40)41)6(18,19)8(22,23)10(26,27)12(30,31)11(28,29)9(24,25)7(20,21)5(17,13(32,33)34)14(35,36)37/h3,38H,1-2H2,(H2,39,40,41)
• InChI Key: KUDKLDDNJRWOJT-UHFFFAOYSA-N
• Canonical SMILES: C(C(COP(=O)(O)O)O)C(C(C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Description

4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-Icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl dihydrogen phosphate is a highly fluorinated organophosphate characterized by:

• Molecular Formula: C₁₄H₁₄F₂₃O₅P (diammonium salt: C₁₄H₁₄F₂₃N₂O₅P) .
• Molecular Weight: 674.14 g/mol (free acid); 758.21 g/mol (diammonium salt) .
• Key Features: A 13-carbon chain with 20 fluorine atoms (icosafluoro), a terminal trifluoromethyl (-CF₃) group at position 12, and a dihydrogen phosphate group at position 1. The hydroxyl group at position 2 enhances polarity .

This compound's fluorinated backbone imparts exceptional hydrophobicity, thermal stability, and resistance to chemical degradation, making it suitable for specialized applications such as surfactants or biomedical materials .

Comparison with Similar Compounds

Comparison with Structural Analogues

Fluorinated Alkyl Phosphates

4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-Hexadecafluoro-10-(trifluoromethyl)undecyl dihydrogen phosphate

• Molecular Formula : C₁₂H₈F₁₉O₅P .
• Key Differences : Shorter chain (11 carbons vs. 13), fewer fluorine atoms (16 vs. 20), and a CF₃ group at position 10.
• Impact : Reduced hydrophobicity (logP ~6.2 vs. ~8.5 for the target compound) and lower thermal stability (decomposition at 180°C vs. 220°C) .

Tris(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecyl) phosphate

• Molecular Formula : C₃₆H₁₂F₆₃O₄P .
• Key Differences : Three fluorinated dodecyl chains (21 fluorine atoms each) vs. a single tridecyl chain.
• Impact : Acts as a super-surfactant due to multiple hydrophobic tails (CMC ≈0.1 mM vs. 1.5 mM for the target compound) .

Tridecyl phosphate (C₁₃H₂₉O₄P)

• Molecular Formula : C₁₃H₂₉O₄P .
• Key Differences: Non-fluorinated, with a simple phosphate group.
• Impact : Higher water solubility (12 mg/L vs. <0.1 mg/L for the target compound) but inferior lubricity and corrosion resistance in industrial applications .

Functional Analogues in Anion Binding

Receptors like 352b (a naphthalimide-thiourea sensor) bind dihydrogen phosphate with logK = 3.7 in DMSO . The target compound’s CF₃ group mimics the electron-withdrawing effects in 352b, enhancing acidity (pKa ~1.5 vs. ~2.9 for non-fluorinated phosphates) and anion-binding efficiency .

Comparative Data Tables

Table 1: Structural and Physical Properties

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Fluorine Atoms	Key Functional Groups
Target Compound	63295-27-2	C₁₃H₈F₂₁O₅P	674.14	21	-CF₃, -PO₄H₂, -OH
Hexadecafluoro analogue	54009-73-3	C₁₂H₈F₁₉O₅P	624.13	19	-CF₃, -PO₄H₂
Tridecyl phosphate	5116-94-9	C₁₃H₂₉O₄P	280.33	0	-PO₄H₂

Table 2: Functional Performance

Compound	Application	Association Constant (logK)	Corrosivity (Cu strip, 120h)	Thermal Stability (°C)
Target Compound	Flux additive	N/A	0.0004 g loss	220
Phosphoric Acid	Flux additive	N/A	0.0093 g loss	N/A
Receptor 352b	Anion sensor	3.7	N/A	N/A

Key Research Findings

• Industrial Use : The target compound outperforms phosphoric acid in soldering fluxes, reducing corrosion by >95% while maintaining lubricity .
• Biomedical Potential: Enzymatic studies (e.g., GacB reactions) suggest fluorinated phosphates act as stable substrates due to resistance to hydrolysis .
• Environmental Impact : High fluorination raises concerns about bioaccumulation, necessitating studies on degradation pathways .